Cas no 130766-91-5 (4-Isopropyl-3-nitro-benzaldehyde)

4-Isopropyl-3-nitro-benzaldehyde is a nitro-substituted aromatic aldehyde with a molecular formula of C₁₀H₁₁NO₃. This compound features an isopropyl group at the 4-position and a nitro group at the 3-position relative to the formyl functionality, making it a versatile intermediate in organic synthesis. Its electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitution and condensation reactions, while the aldehyde group serves as a key functional group for further derivatization. The compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its well-defined structure and consistent purity ensure reliable performance in research and industrial applications. Proper handling is advised due to potential sensitivity to light and heat.

4-Isopropyl-3-nitro-benzaldehyde structure

130766-91-5 structure

Product Name:4-Isopropyl-3-nitro-benzaldehyde

CAS No:130766-91-5

MF:C₁₀H₁₁NO₃

MW:193.199242830276

CID:203695

PubChem ID:1517487

Update Time:2025-10-29

4-Isopropyl-3-nitro-benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Isopropyl-3-nitrobenzaldehyde
- 4-ISOPROPYL-3-NITRO-BENZALDEHYDE
- Benzaldehyde,4-(1-methylethyl)-3-nitro-
- 3-nitro-4-(1-methylethyl)benzaldehyde
- 3-Nitro-cuminol
- 4-Isopropyl-3-nitro-benzaldehyd
- AC1LTZIT
- AC1Q1OBF
- ACMC-1BZ47
- CTK4B6913
- CS-0220017
- MFCD03820045
- DTXSID20363987
- AKOS000116480
- Z56921097
- 130766-91-5
- Benzaldehyde, 4-(1-methylethyl)-3-nitro-
- EN300-05562
- ETHYL5-[(ACETYLOXY)METHYL]-2-FUROATE
- 3-nitro-4-propan-2-ylbenzaldehyde
- 3-nitro-4-(propan-2-yl)benzaldehyde
- 4-Isopropyl-3-nitro-benzaldehyde
- MDL： MFCD03820045
- Inchi： 1S/C10H11NO3/c1-7(2)9-4-3-8(6-12)5-10(9)11(13)14/h3-7H,1-2H3
- InChI Key： VUYAJVSQKPFUSL-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C=O)C=CC=1C(C)C)=O

Computed Properties

Exact Mass: 193.07393
Monoisotopic Mass: 193.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 62.9Å²

Experimental Properties

Density: 1.185
Boiling Point: 331.7°Cat760mmHg
Flash Point: 157.4°C
Refractive Index: 1.573
PSA: 60.21
LogP: 3.05390

4-Isopropyl-3-nitro-benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I779260-50mg	4-Isopropyl-3-nitro-benzaldehyde	130766-91-5		50mg	$ 50.00	2022-06-04
TRC	I779260-100mg	4-Isopropyl-3-nitro-benzaldehyde	130766-91-5		100mg	$ 95.00	2022-06-04
TRC	I779260-500mg	4-Isopropyl-3-nitro-benzaldehyde	130766-91-5		500mg	$ 320.00	2022-06-04
Chemenu	CM372948-250mg	4-Isopropyl-3-nitrobenzaldehyde	130766-91-5	95%+	250mg	$130	2022-06-13
Chemenu	CM372948-500mg	4-Isopropyl-3-nitrobenzaldehyde	130766-91-5	95%+	500mg	$213	2022-06-13
Chemenu	CM372948-1g	4-Isopropyl-3-nitrobenzaldehyde	130766-91-5	95%+	1g	$310	2022-06-13
Enamine	EN300-05562-0.05g	3-nitro-4-(propan-2-yl)benzaldehyde	130766-91-5	95%	0.05g	$66.0	2023-10-28
Enamine	EN300-05562-0.1g	3-nitro-4-(propan-2-yl)benzaldehyde	130766-91-5	95%	0.1g	$98.0	2023-10-28
Enamine	EN300-05562-0.25g	3-nitro-4-(propan-2-yl)benzaldehyde	130766-91-5	95%	0.25g	$142.0	2023-10-28
Enamine	EN300-05562-0.5g	3-nitro-4-(propan-2-yl)benzaldehyde	130766-91-5	95%	0.5g	$271.0	2023-10-28